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Compound of Interest

Compound Name: 1H-Pyrazole-3,4,5-d3

Cat. No.: B13422196

An In-Depth Technical Guide to 1H-Pyrazole-3,4,5-d3

Introduction

1H-Pyrazole-3,4,5-d3 is the deuterated isotopologue of 1H-pyrazole, a five-membered
aromatic heterocycle containing two adjacent nitrogen atoms.[1][2] This stable isotope-labeled
compound is a high-value tool for researchers, scientists, and drug development professionals.
Its primary significance lies in its application as an internal standard for quantitative analysis by
Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS) and as a tracer in metabolic
studies.[2] The substitution of hydrogen with deuterium, a heavier isotope, provides a distinct
mass signature and can influence the rate of metabolic processes, a phenomenon known as
the Kinetic Isotope Effect (KIE).[3] This guide provides a comprehensive overview of the
chemical properties, structure, and critical applications of 1H-Pyrazole-3,4,5-d3.

Chemical Structure and Identification

1H-Pyrazole-3,4,5-d3 features a pyrazole ring where the hydrogen atoms at positions 3, 4, and
5 have been replaced by deuterium atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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